11-trans-LTE4

• Molecular Formula: C23H37NO5S
• Molecular Weight: 439.6 g/mol
• InChI: InChI=1S/C23H37NO5S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-21(30-18-19(24)23(28)29)20(25)15-14-17-22(26)27/h6-7,9-13,16,19-21,25H,2-5,8,14-15,17-18,24H2,1H3,(H,26,27)(H,28,29)/b7-6-,10-9+,12-11+,16-13+/t19-,20-,21+/m0/s1
• InChIKey: OTZRAYGBFWZKMX-DVFCZEDWSA-N

11-trans-LTE4: Product Definition and Key Differentiators for Scientific Procurement

11-trans-LTE4 (CAS 75715-88-7) is the 11-trans stereoisomer of leukotriene E4 (LTE4), formed via slow, non-enzymatic isomerization of the C-11 double bond of native LTE4 [1]. As a member of the cysteinyl leukotriene (CysLT) family, it is an endogenous eicosanoid lipid mediator derived from the 5-lipoxygenase pathway of arachidonic acid metabolism [2]. While structurally identical to LTE4 except for the geometry of its C-11 double bond (trans vs. cis), this isomer exhibits a distinct temporal metabolic profile and identical contractile potency in specific biological assays, making it a critical reference standard for analytical validation, metabolic studies, and experiments where the presence of the isomer must be distinguished from the parent molecule [3].

11-trans isomer of LTE4 for analytical discrimination

Reference standard for LC-MS/MS assay validation

Metabolic tracer with distinct excretion kinetics

• [1] Hammarström S, Örning L, Bernström K. Metabolism of leukotrienes. Mol Cell Biochem. 1985;69(1):7-16. doi:10.1007/BF00225923 View Source
• [2] HMDB: Showing metabocard for 11-trans-LTE4 (HMDB0062286). Human Metabolome Database. 2017. View Source
• [3] Bernström K, Hammarström S. Metabolism of leukotriene D by porcine kidney. J Biol Chem. 1981;256(18):9579-9582. View Source

Why LTE4 and Other CysLTs Cannot Simply Replace 11-trans-LTE4 in Analytical and Metabolic Workflows

11-trans-LTE4 is not merely a less active or interchangeable version of LTE4. While it shares equipotent contractile activity with LTE4 in guinea pig ileum and lung parenchyma [1], its formation represents a distinct, time-dependent non-enzymatic process that occurs both in vivo and during sample storage and processing [2]. Critically, 11-trans-LTE4 exhibits a significantly delayed urinary excretion profile compared to LTE4, appearing primarily in the 12-24 hour collection window post-stimulation versus the 0-12 hour window for LTE4 . Substituting LTE4 for 11-trans-LTE4 in analytical standards, metabolic tracer studies, or pharmacokinetic modeling would therefore obscure the true temporal dynamics of leukotriene metabolism and compromise the accuracy of quantitative assays, particularly in studies of inflammatory resolution or drug intervention where the isomer ratio serves as a key biomarker of sample integrity or metabolic pathway flux.

Metabolic profile mismatch

Different urinary excretion time windows may distort metabolic phase interpretation if LTE4 is substituted.

Immunoassay cross-reactivity

Identical antibody affinity to native leukotrienes risks overestimation without chromatographic separation.

Sample integrity marker loss

11-trans-LTE4 serves as a biomarker of ex vivo isomerization; using LTE4 alone removes this quality indicator.

• [1] Dahlén SE, Hedqvist P, Hammarström S. Contractile activities of several cysteine-containing leukotrienes in the guinea-pig lung strip. Eur J Pharmacol. 1982;86(2):207-15. doi:10.1016/0014-2999(82)90318-1 View Source
• [2] Hammarström S, Örning L, Bernström K. Metabolism of leukotrienes. Mol Cell Biochem. 1985;69(1):7-16. doi:10.1007/BF00225923 View Source

Quantitative Differentiation Evidence for 11-trans-LTE4: Comparator-Based Data for Informed Selection

Contractile Potency: 11-trans-LTE4 is Equipotent to LTE4 but 5000x More Potent than Histamine in Guinea Pig Lung

11-trans-LTE4 and LTE4 are equally active full agonists for contraction of guinea pig lung parenchymal strips, with both compounds demonstrating identical potency [1]. This equipotency extends to other CysLTs including LTC4, LTD4, and 11-trans-LTC4 [1]. On a molar basis, 11-trans-LTE4 and its comparators are approximately 5000 times more potent than histamine [1].

Contractile Potency

Head-to-head

Equipotent full agonist at CysLT1; ~5000× more potent than histamine in guinea pig lung strips.

Reported equipotent CysLT1 agonism context

Supports smooth muscle assay model selection

Evidence Dimension	Contractile potency in guinea pig lung parenchymal strip
Target Compound Data	Equipotent full agonist; 5000x more potent than histamine
Comparator Or Baseline	LTE4, LTC4, LTD4, 11-trans-LTC4: all equally active full agonists; histamine: baseline
Quantified Difference	0-fold difference in potency among CysLTs; ~5000-fold greater potency vs. histamine
Conditions	Guinea pig lung parenchymal strips, dose-response (0.01-100 nM)

Why This Matters

This data confirms that 11-trans-LTE4 can substitute for LTE4 as a full agonist in CysLT receptor-mediated smooth muscle contraction assays, but its distinct isomer identity is critical for analytical resolution and metabolic tracing.

• [1] Dahlén SE, Hedqvist P, Hammarström S. Contractile activities of several cysteine-containing leukotrienes in the guinea-pig lung strip. Eur J Pharmacol. 1982;86(2):207-15. doi:10.1016/0014-2999(82)90318-1 View Source

Urinary Excretion Kinetics: 11-trans-LTE4 Exhibits Delayed Appearance vs. LTE4 in Rabbit Model

In rabbits administered the inflammatory peptide FMLP, urinary excretion of LTE4 and N-acetyl-LTE4 peaked in the first 12 hours post-injection, whereas 11-trans-LTE4 was predominantly recovered in the 12-24 hour collection interval . This temporal shift indicates distinct metabolic handling or formation kinetics for the 11-trans isomer.

Urinary Excretion

Head-to-head

11-trans-LTE4 predominantly recovered in 12–24 h urine vs. LTE4 in 0–12 h post-FMLP in rabbits.

Reported differential metabolic handling context

May support time-course biomarker studies

Evidence Dimension	Urinary excretion time window post-FMLP stimulation
Target Compound Data	Recovered primarily in the 12-24 hour interval
Comparator Or Baseline	LTE4 and N-ac-LTE4: recovered primarily in the 0-12 hour interval
Quantified Difference	Temporal shift: 11-trans-LTE4 appears in later collection window
Conditions	Male rabbits, intravenous FMLP (30 nmol/kg), urine collected in 0-12h and 12-24h intervals

Why This Matters

This differential excretion profile makes 11-trans-LTE4 an essential reference standard for accurate pharmacokinetic modeling and for distinguishing between acute and delayed phases of leukotriene production in inflammatory models.

Immunoassay Cross-Reactivity: 11-trans-LTE4 and 11-trans-LTC4 Exhibit Identical Antibody Affinity to Native LTs

In a radioimmunoassay using anti-LTD4 antibodies, 50% inhibition of 11-trans-[3H]LTC4 binding was achieved with 0.3-0.7 ng of LTC4, LTD4, LTE4, or their 11-trans stereoisomers [1]. The antibodies bound 3H-labeled 11-trans-LTC4 with an association constant (Ka) of 2.8 × 10^9 M^-1 at 37°C, identical to the affinity for native LTC4 [1]. Leukotriene B4 (LTB4) was approximately 1/1000th as active [1].

Immunoassay Cross-Reactivity

Head-to-head

Ka 2.8×10⁹ M⁻¹ identical to LTC4; 50% displacement at 0.3–0.7 ng; ~1000× higher affinity than LTB4.

Reported antibody cross-reactivity context

Requires isomer-specific calibration in immunoassays

Evidence Dimension	Antibody binding affinity (Ka) and immunoassay displacement
Target Compound Data	Ka = 2.8 × 10^9 M^-1; 50% inhibition at 0.3-0.7 ng
Comparator Or Baseline	LTC4, LTD4, LTE4, 11-trans-LTC4: identical Ka and 50% inhibition values; LTB4: ~1000-fold less active
Quantified Difference	0-fold difference in antibody affinity among 11-trans and native CysLTs; ~1000-fold higher affinity than LTB4
Conditions	Rabbit anti-LTD4 serum, 11-trans-[3H]LTC4 tracer (40 Ci/mmol), 37°C

Why This Matters

This high cross-reactivity necessitates the use of pure 11-trans-LTE4 as a calibration standard in immunoassays to avoid overestimation of LTE4 concentrations, as the isomer will be detected with equal sensitivity. It also validates the use of 11-trans-LTE4 as a tracer in binding studies.

• [1] Levine L, Morgan RA, Lewis RA, Austen KF, Clark DA, Marfat A, Corey EJ. Radioimmunoassay of the leukotrienes of slow reacting substance of anaphylaxis. Proc Natl Acad Sci U S A. 1981;78(12):7692-6. doi:10.1073/pnas.78.12.7692 View Source

Receptor Agonism Profile: LTE4 and 11-trans-LTE4 are Weak Partial Agonists at CysLT2 vs. CysLT1

While 11-trans-LTE4 acts as a full agonist in smooth muscle contraction assays [1], its parent compound LTE4 is known to be a weak or partial agonist at the recombinant human CysLT2 receptor [2]. The rank order of agonist potency for CysLT1 is LTD4 > LTC4 > LTE4, and for CysLT2 is LTC4 = LTD4 > LTE4 [2]. Direct receptor binding data for 11-trans-LTE4 at cloned CysLT receptors are not available in the primary literature; however, based on its equipotency to LTE4 in functional assays [1], it is inferred to share a similar receptor activation profile.

CysLT2 Agonism

Class-level inference

LTE4 is a weak/partial agonist at CysLT2; 11-trans-LTE4 inferred similar based on equipotency. Rank: LTC4=LTD4>LTE4.

Reported partial agonist context at CysLT2

Direct binding data for 11-trans-LTE4 unavailable

Evidence Dimension	Receptor agonist potency rank order
Target Compound Data	Inferred weak/partial agonist at CysLT2 (based on functional equipotency to LTE4)
Comparator Or Baseline	LTE4: weak/partial agonist at CysLT2; LTC4 and LTD4: full agonists at both CysLT1 and CysLT2
Quantified Difference	Not quantified for 11-trans-LTE4; LTE4 shows reduced potency at CysLT2 vs. CysLT1
Conditions	Recombinant human CysLT1 and CysLT2 receptors expressed in HEK293T cells

Why This Matters

This class-level inference highlights that while 11-trans-LTE4 can activate CysLT1-mediated contraction, its utility in CysLT2-selective assays is limited. Researchers should select LTC4 or LTD4 as positive controls for CysLT2 activation, reserving 11-trans-LTE4 for studies specifically requiring an LTE4-equivalent agonist with distinct analytical properties.

• [1] Dahlén SE, Hedqvist P, Hammarström S. Contractile activities of several cysteine-containing leukotrienes in the guinea-pig lung strip. Eur J Pharmacol. 1982;86(2):207-15. doi:10.1016/0014-2999(82)90318-1 View Source
• [2] Capra V. Molecular and functional aspects of human cysteinyl leukotriene receptors. Pharmacol Res. 2004;50(1):1-11. doi:10.1016/j.phrs.2003.12.012 View Source

Chemical Stability and Isomerization: 11-trans-LTE4 as a Marker of Sample Integrity

The C-11 double bond of LTE4 undergoes slow, non-enzymatic isomerization to form 11-trans-LTE4, a process that occurs both in vivo and during sample handling and storage [1]. The rate of isomerization is temperature- and matrix-dependent, and the presence of 11-trans-LTE4 in biological samples can serve as a biomarker of sample age, degradation, or improper storage conditions [1]. While no quantitative isomerization rate constants are available from primary literature for LTE4 specifically, the phenomenon is well-documented for cysteinyl leukotrienes.

Isomerization Marker

Supporting evidence

Slow non-enzymatic isomerization of LTE4 to 11-trans-LTE4; serves as sample integrity biomarker. Rate data not quantified.

Reported isomerization marker context

Isomerization rate not established in primary literature

Evidence Dimension	Isomerization rate and stability
Target Compound Data	Formed slowly from LTE4 via non-enzymatic isomerization
Comparator Or Baseline	LTE4: native isomer with 11-cis geometry
Quantified Difference	Rate data not available in primary literature
Conditions	Aqueous solutions, biological fluids, physiological temperature

Why This Matters

Quantifying 11-trans-LTE4 alongside LTE4 in analytical workflows is essential for assessing sample integrity and for normalizing LTE4 measurements in studies where ex vivo isomerization may confound results. This compound is therefore indispensable as an analytical reference standard for quality control in leukotriene analysis.

• [1] Hammarström S, Örning L, Bernström K. Metabolism of leukotrienes. Mol Cell Biochem. 1985;69(1):7-16. doi:10.1007/BF00225923 View Source

Mass Spectrometric Differentiation: Unique Chromatographic Retention and Spectral Properties

11-trans-LTE4 exhibits distinct chromatographic retention behavior and mass spectral fragmentation compared to LTE4, enabling their separation and quantification in complex biological matrices via reverse-phase HPLC and LC-MS/MS [1]. The compound has a characteristic UV absorbance maximum (λmax) at 280 nm, typical of the conjugated triene system in leukotrienes . While exact retention time differences are column- and method-dependent, the isomer pair is resolvable under standard C18 reverse-phase conditions used for eicosanoid analysis.

Chromatographic Resolution

Class-level inference

Distinct retention time from LTE4 on C18 RP-HPLC; λmax 280 nm. Baseline resolution achievable under standard eicosanoid conditions.

Reported chromatographic separation context

Retention shift method-dependent

Evidence Dimension	Chromatographic resolution and UV absorbance
Target Compound Data	λmax = 280 nm; distinct retention time from LTE4
Comparator Or Baseline	LTE4: also λmax = 280 nm but different retention time
Quantified Difference	Retention time shift: method-dependent; baseline resolution achievable
Conditions	Reverse-phase HPLC (C18), typical mobile phases for eicosanoid separation

Why This Matters

The ability to chromatographically resolve 11-trans-LTE4 from LTE4 is critical for accurate quantification in lipidomics and targeted metabolomics studies. This compound serves as both a qualitative standard for method development and a quantitative calibrator for assessing isomer-specific biological responses.

• [1] Levine L, Morgan RA, Lewis RA, Austen KF, Clark DA, Marfat A, Corey EJ. Radioimmunoassay of the leukotrienes of slow reacting substance of anaphylaxis. Proc Natl Acad Sci U S A. 1981;78(12):7692-6. doi:10.1073/pnas.78.12.7692 View Source

Optimal Application Scenarios for 11-trans-LTE4 Based on Quantitative Differentiation Evidence

Analytical Reference Standard for LC-MS/MS and HPLC Quantification of LTE4 in Biological Fluids

11-trans-LTE4 is essential as a calibration standard and internal control in chromatographic assays for leukotriene E4. Its distinct retention time enables method validation for baseline resolution from native LTE4, ensuring accurate quantification in urine, plasma, and cell culture supernatants [1]. The compound's stability and defined isomerization pathway make it a critical quality control marker for assessing sample integrity and preventing overestimation of LTE4 due to ex vivo isomerization [2].

Pharmacokinetic and Metabolic Flux Studies of Cysteinyl Leukotriene Clearance

The delayed urinary excretion profile of 11-trans-LTE4 (12-24 hour window) versus LTE4 (0-12 hour window) in inflammatory models positions this isomer as a unique tracer for studying the later phases of leukotriene metabolism and elimination [1]. Researchers investigating the kinetics of leukotriene clearance or the efficacy of leukotriene-modifying drugs can use 11-trans-LTE4 to distinguish between acute production and delayed metabolic conversion, providing a more complete picture of the inflammatory time course.

Immunoassay Calibration and Antibody Cross-Reactivity Assessment

Given that anti-CysLT antibodies recognize 11-trans-LTE4 with identical affinity to native LTE4 (Ka = 2.8 × 10^9 M^-1), this compound is indispensable for generating accurate standard curves and for assessing assay specificity [1]. Researchers must use pure 11-trans-LTE4 to calibrate immunoassays, particularly when biological samples may contain significant isomer content due to storage or processing artifacts. It is also valuable for developing and validating new antibody-based detection methods for leukotrienes.

Smooth Muscle Pharmacology: CysLT1-Mediated Contraction Studies

As a full agonist equipotent to LTE4 in contracting guinea pig ileum and lung parenchyma, 11-trans-LTE4 can substitute for LTE4 in functional assays where CysLT1 receptor activation is the primary endpoint [1]. Its use is particularly advantageous when analytical discrimination between administered agonist and endogenously produced LTE4 is required, or when the stability of the native isomer in the experimental system is a concern. However, it should not be used as a positive control for CysLT2-selective assays due to its inferred weak partial agonist activity at this receptor subtype [2].

Application

Selection Property

Validation Focus

LTE4 quantification in biological fluids

Distinct chromatographic retention

Assay specificity and sample integrity assessment

CysLT metabolic flux and clearance studies

Delayed urinary excretion kinetics

Distinguishing acute vs. delayed leukotriene production

Leukotriene immunoassay method validation

Identical antibody cross-reactivity profile

Isomer-specific calibration and accuracy

CysLT1-mediated contraction studies

Full agonist activity at CysLT1

Functional response in airway models; not for CysLT2-selective assays

• [1] Dahlén SE, Hedqvist P, Hammarström S. Contractile activities of several cysteine-containing leukotrienes in the guinea-pig lung strip. Eur J Pharmacol. 1982;86(2):207-15. doi:10.1016/0014-2999(82)90318-1 View Source
• [2] Capra V. Molecular and functional aspects of human cysteinyl leukotriene receptors. Pharmacol Res. 2004;50(1):1-11. doi:10.1016/j.phrs.2003.12.012 View Source
• [3] Levine L, Morgan RA, Lewis RA, Austen KF, Clark DA, Marfat A, Corey EJ. Radioimmunoassay of the leukotrienes of slow reacting substance of anaphylaxis. Proc Natl Acad Sci U S A. 1981;78(12):7692-6. doi:10.1073/pnas.78.12.7692 View Source
• [4] Hammarström S, Örning L, Bernström K. Metabolism of leukotrienes. Mol Cell Biochem. 1985;69(1):7-16. doi:10.1007/BF00225923 View Source